Cas no 120351-96-4 (2-(2,3-dimethoxyphenoxy)ethan-1-amine)

• Product Name: 2-(2,3-dimethoxyphenoxy)ethan-1-amine
• CAS No: 120351-96-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3681624
• PubChem ID: 14245332
• Update Time: 2025-06-15

2-(2,3-dimethoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2,3-dimethoxyphenoxy)-
• 2-(2,3-dimethoxyphenoxy)ethan-1-amine
• AKOS006313657
• SCHEMBL13617359
• 2-(2,3-dimethoxyphenoxy)ethanamine
• 120351-96-4
• EN300-1859783
• DTXSID701295855

• Inchi： 1S/C10H15NO3/c1-12-8-4-3-5-9(10(8)13-2)14-7-6-11/h3-5H,6-7,11H2,1-2H3
• InChI Key： IUKXSDZTQMDZHN-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 197.10519334Da
• Monoisotopic Mass: 197.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-dimethoxyphenoxy)ethan-1-amine

Comprehensive Overview of 2-(2,3-dimethoxyphenoxy)ethan-1-amine (CAS No. 120351-96-4): Properties, Applications, and Research Insights

2-(2,3-dimethoxyphenoxy)ethan-1-amine (CAS No. 120351-96-4) is a specialized organic compound with a unique molecular structure, combining a phenoxy backbone with an ethanamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of dimethoxy groups enhances its solubility and reactivity, making it valuable for synthetic applications.

In recent years, the demand for high-purity intermediates like 2-(2,3-dimethoxyphenoxy)ethan-1-amine has surged, driven by advancements in drug discovery and material science. Researchers frequently explore its role in designing central nervous system (CNS) targeting agents, owing to its structural similarity to neurotransmitters. Additionally, its eco-friendly synthesis methods align with the growing focus on green chemistry, a trending topic in scientific communities.

The compound's CAS No. 120351-96-4 is often searched alongside terms like "phenoxyamine derivatives" and "methoxy-substituted amines," reflecting its niche yet critical applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a key concern for laboratories prioritizing quality control. Furthermore, its stability under varying pH conditions makes it suitable for formulation studies in drug development.

From an industrial perspective, 2-(2,3-dimethoxyphenoxy)ethan-1-amine is utilized in catalysis and polymer modification. Its ability to act as a ligand in metal-organic frameworks (MOFs) has opened doors for innovations in sustainable energy storage, a hot topic linked to renewable energy trends. Companies specializing in fine chemicals often highlight its scalability and compatibility with continuous flow chemistry, addressing the need for cost-effective production.

Safety and regulatory compliance remain paramount when handling CAS No. 120351-96-4. While not classified as hazardous, proper storage conditions (e.g., inert atmospheres) are recommended to maintain its integrity. The compound's MSDS data is frequently requested by procurement teams, underscoring the importance of transparency in chemical sourcing.

In summary, 2-(2,3-dimethoxyphenoxy)ethan-1-amine exemplifies the intersection of synthetic versatility and applied research. Its relevance to life sciences and industrial chemistry ensures continued exploration, particularly in addressing challenges like process optimization and molecular design. As innovation accelerates, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.